Cas no 2680772-46-5 (3-Chloro-5-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid)

• Product Name: 3-Chloro-5-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid
• CAS No: 2680772-46-5
• MF: C₈H₄ClF₃N₂O₃
• MW: 268.577171325684
• CID: 5649042
• PubChem ID: 165911736
• Update Time: 2025-05-24

3-Chloro-5-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28282913
• 2680772-46-5
• 3-chloro-5-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid
• 3-Chloro-5-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid

• Inchi： 1S/C8H4ClF3N2O3/c9-4-1-3(2-13-5(4)6(15)16)14-7(17)8(10,11)12/h1-2H,(H,14,17)(H,15,16)
• InChI Key： NHXQHSAVXMDEOK-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)N=CC(=C1)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 267.9862542g/mol
• Monoisotopic Mass: 267.9862542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 79.3Ų

Additional information on 3-Chloro-5-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid

3-Chloro-5-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid: A Comprehensive Overview

The compound3-Chloro-5-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid, identified by the CAS number2680772-46-5, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and potential biological activities.

The molecular structure of3-Chloro-5-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid is characterized by a pyridine ring substituted with a chlorine atom at position 3 and a trifluoroacetamido group at position 5. The carboxylic acid group is located at position 2 of the pyridine ring. This substitution pattern imparts the molecule with unique electronic and steric properties, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Its trifluoroacetamido group is known to enhance the lipophilicity of the molecule, which can improve its bioavailability when used as a drug candidate. Additionally, the chlorine substitution at position 3 contributes to the molecule's stability and can influence its pharmacokinetic properties.

In terms of synthesis, researchers have developed efficient methods to prepare3-Chloro-5-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid. One common approach involves the nucleophilic substitution of a suitable chloropyridine derivative with a trifluoroacetamide group. This method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The application of this compound extends beyond pharmaceuticals. It has been explored as a precursor in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The carboxylic acid group serves as a versatile binding site for metal ions, enabling the formation of complex architectures with potential applications in gas storage and catalysis.

Moreover,3-Chloro-5-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid has shown promise in agrochemical research. Its ability to inhibit certain enzymes involved in plant growth regulation has led to investigations into its potential as a herbicide or plant growth regulator. Field trials have demonstrated its efficacy in controlling weeds without significant adverse effects on crops.

In conclusion,3-Chloro-5-(2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid is a versatile compound with a wide range of applications across different scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug development, materials science, and agriculture.